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Compound of Interest

Compound Name: Lck Inhibitor III

Cat. No.: B12401776 Get Quote

Essential Safety and Handling Guide for Lck
Inhibitor III
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Lck Inhibitor III, a cell-permeable, tri-substituted amine.[1] While some suppliers

state that a Safety Data Sheet (SDS) is not required for Lck Inhibitor III under REACH

regulations as it is not classified as a hazardous substance, adhering to standard laboratory

safety protocols is crucial for responsible handling.[2]

Key Chemical and Physical Properties
A clear understanding of the substance's properties is the first step toward safe handling.
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Property Data

Alternate Names

2-(1H-Benzo[d]imidazol-1-yl)-N-(5-methoxy-2-

methylphenyl)-6-(2-morpholinoethoxy)pyrimidin-

4-amine, hydrate[1]

CAS Number 1188890-30-3[1]

Molecular Formula C25H28N6O3•H2O[1]

Molecular Weight 478.55 g/mol [1]

Physical Form Solid[3]

Solubility Soluble in DMSO[3]

Storage Temperature 2-8°C[3]

Personal Protective Equipment (PPE) and Handling
Even when a substance is not classified as hazardous, the use of appropriate personal

protective equipment is a fundamental aspect of good laboratory practice.

Recommended PPE:
Gloves: Wear appropriate chemical-resistant gloves.

Lab Coat: A standard lab coat should be worn to protect clothing.

Eye Protection: Safety glasses or goggles are essential to protect from potential splashes.

Handling Procedures:
Preparation: Work in a well-ventilated area.

Weighing: If weighing the solid form, do so carefully to avoid creating dust.

Dissolving: When preparing solutions with solvents like DMSO, handle the solvent in a fume

hood.

Avoid Contact: Minimize direct contact with the compound.
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Hygiene: Wash hands thoroughly after handling.

Spillage and Disposal
In the event of a spill, follow these general procedures.

Spill Response:
Containment: For a solid spill, gently sweep or vacuum the material, avoiding dust

generation. For a liquid spill (in solvent), absorb with an inert material (e.g., vermiculite,

sand).

Cleaning: Clean the spill area thoroughly with an appropriate solvent and then with soap and

water.

Ventilation: Ensure the area is well-ventilated.

Disposal Plan:
Solid Waste: Dispose of the solid Lck Inhibitor III and any contaminated materials (e.g.,

weigh boats, pipette tips) in a designated chemical waste container.

Liquid Waste: Solutions of Lck Inhibitor III should be disposed of in a designated solvent

waste container.

Regulations: Always follow your institution's and local regulations for chemical waste

disposal.

Experimental Workflow for Handling Lck Inhibitor III
The following diagram outlines a standard workflow for handling Lck Inhibitor III in a laboratory

setting.
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Workflow for Handling Lck Inhibitor III

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Eye Protection)

Prepare a clean and well-ventilated workspace

Weigh the solid Lck Inhibitor III

Dissolve in appropriate solvent (e.g., DMSO)

Perform the experiment

Clean workspace and any contaminated equipment

Dispose of waste in designated chemical waste containers

Remove and dispose of PPE properly

Wash hands thoroughly
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Caption: A flowchart illustrating the standard procedure for safely handling Lck Inhibitor III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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